The intrinsic microstructure of supramolecular hydrogels derived from α-cyclodextrin and pluronic F127: nanosheet building blocks and hierarchically self-assembled structures†
Soft Matter Pub Date: 2020-06-10 DOI: 10.1039/D0SM00979B
Abstract
Supramolecular hydrogels derived from the self-assembly of α-cyclodextrin with pluronic F127 were found to be built up with polypseudorotaxane nanosheets with a thickness of 30–40 nm and possessed flower-like hierarchically assembled structures. The findings in this work could provide critical guidance for material design for biomedical purposes.
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